beta-D-erythro-Pentofuranosiduronic acid, methyl 2,3-dideoxy-3-nitro-(9CI)

• CAS RN: 102342-35-8
• Molecular Formula: C6H9NO6
• Molecular Weight: 191.14 g/mol
• IUPAC Name: (2S,3S,5R)-5-methoxy-3-nitrooxolane-2-carboxylic acid
• InChI: InChI=1S/C6H9NO6/c1-12-4-2-3(7(10)11)5(13-4)6(8)9/h3-5H,2H2,1H3,(H,8,9)/t3-,4+,5-/m0/s1
• InChI Key: NNKGSCFUGUTJBN-LMVFSUKVSA-N
• Isomeric SMILES: CO[C@H]1C[C@@H]([C@H](O1)C(=O)O)[N+](=O)[O-]
• SMILES: COC1CC(C(O1)C(=O)O)[N+](=O)[O-]
• synonyms: beta-D-erythro-Pentofuranosiduronic acid, methyl 2,3-dideoxy-3-nitro- (9CI)

Description

Beta-D-erythro-Pentofuranosiduronic acid, methyl 2,3-dideoxy-3-nitro-(9CI), also known as methyl 2,3-dideoxy-3-nitro-D-ribofuranosiduronic acid, is a chemical compound used in scientific research. It is a derivative of the sugar ribofuranose, which is an important component of nucleic acids and other biomolecules.

Mechanism Of Action

Beta-D-erythro-Pentofuranosiduronic acid, beta-D-erythro-Pentofuranosiduronic acid, methyl 2,3-dideoxy-3-nitro-(9CI) 2,3-dideoxy-3-nitro-(9CI) does not have a specific mechanism of action. Instead, it is used as a tool to study the effects of modifications to the sugar backbone of nucleic acids. It can affect the stability and folding of nucleic acid structures, as well as their interactions with other molecules.

Biochemical And Physiological Effects

Beta-D-erythro-Pentofuranosiduronic acid, beta-D-erythro-Pentofuranosiduronic acid, methyl 2,3-dideoxy-3-nitro-(9CI) 2,3-dideoxy-3-nitro-(9CI) does not have any known biochemical or physiological effects. It is not used as a drug or therapeutic agent, but rather as a tool for scientific research.

Advantages And Limitations For Lab Experiments

One advantage of using beta-D-erythro-Pentofuranosiduronic acid, beta-D-erythro-Pentofuranosiduronic acid, methyl 2,3-dideoxy-3-nitro-(9CI) 2,3-dideoxy-3-nitro-(9CI) in lab experiments is that it can be incorporated into oligonucleotides using standard synthesis methods. This makes it easy to study the effects of modifications to the sugar backbone of nucleic acids. However, one limitation is that it is not a natural component of nucleic acids, so its effects may not accurately reflect the effects of naturally occurring modifications.

Future Directions

There are many potential future directions for the use of beta-D-erythro-Pentofuranosiduronic acid, beta-D-erythro-Pentofuranosiduronic acid, methyl 2,3-dideoxy-3-nitro-(9CI) 2,3-dideoxy-3-nitro-(9CI) in scientific research. One direction is the study of its effects on the stability and folding of nucleic acid structures. Another direction is the study of its interactions with proteins and other molecules. Additionally, it may be possible to develop new therapeutic agents based on the structure of beta-D-erythro-Pentofuranosiduronic acid, beta-D-erythro-Pentofuranosiduronic acid, methyl 2,3-dideoxy-3-nitro-(9CI) 2,3-dideoxy-3-nitro-(9CI).

Synthesis Methods

Beta-D-erythro-Pentofuranosiduronic acid, beta-D-erythro-Pentofuranosiduronic acid, methyl 2,3-dideoxy-3-nitro-(9CI) 2,3-dideoxy-3-nitro-(9CI) can be synthesized using a variety of methods. One common method involves the reaction of ribofuranose with nitric acid and then reduction with sodium borohydride. Another method involves the reaction of ribofuranose with nitromethane and then reduction with sodium borohydride. The resulting compound is purified using chromatography techniques.

Scientific Research Applications

Beta-D-erythro-Pentofuranosiduronic acid, beta-D-erythro-Pentofuranosiduronic acid, methyl 2,3-dideoxy-3-nitro-(9CI) 2,3-dideoxy-3-nitro-(9CI) is used in scientific research as a tool to study nucleic acid structure and function. It is particularly useful in studying the effects of modifications to the sugar backbone of nucleic acids. It can be incorporated into oligonucleotides, which are short DNA or RNA sequences, and used to study their interactions with proteins and other molecules.